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Compound of Interest

Compound Name: Dimethylacetoxysilane

Cat. No.: B091689

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylacetoxysilane, also known as diacetoxydimethylsilane, is a versatile organosilicon
compound with the chemical formula CeH1204Si.[1] It is @ member of the acetoxysilane family,
characterized by the presence of two acetoxy groups attached to a central silicon atom, which
also bears two methyl groups.[1] This structure imparts a unique combination of reactivity and
stability, making it a valuable reagent and precursor in a wide range of chemical applications,
from the synthesis of silicone polymers to its use as a surface modifying agent.[2][3] This
technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of dimethylacetoxysilane, with a focus on providing practical
insights for researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Structure and Identification

The structure of dimethylacetoxysilane features a central silicon atom tetrahedrally bonded to
two methyl groups and two acetoxy groups.

Systematic Name: [acetyloxy(dimethyl)silyl] acetate[1] Synonyms: Diacetoxydimethylsilane,
Dimethyldiacetoxysilane, Silanediol, dimethyl-, diacetate[1] CAS Number: 2182-66-3[1]
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Molecular Formula: CeH1204Si[1] Molecular Weight: 176.24 g/mol [1] InChl: 1S/C6H1204Si/c1-
5(7)9-11(3,4)10-6(2)8/h1-4H3[1] SMILES: CC(=0)O(C)OC(C)=0[1]

Physicochemical Properties

Dimethylacetoxysilane is a colorless to slightly yellow liquid with a characteristic acrid odor
reminiscent of acetic acid, which is a result of its slow hydrolysis in the presence of moisture.[4]
A summary of its key physical and chemical properties is presented in the table below.

Property Value Reference(s)
Colorless to slightly yellow

Appearance o [4]
liquid

Boiling Point 163-165 °C [1]

Melting Point -12.5°C [1]

Density 1.054 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.403 [1]

Soluble in many common

organic solvents such as THF, )
Inferred from chemical

Solubility acetone, ethanol, and )
) ] properties
dichloromethane. Reacts with
water.
Hydrolytic Sensitivity Reacts with moisture [4]

Spectroscopic Characterization

A thorough understanding of the spectroscopic signature of dimethylacetoxysilane is crucial
for its identification and quality control.

'H NMR Spectroscopy

The *H NMR spectrum of dimethylacetoxysilane is relatively simple and highly characteristic.
It typically exhibits two singlets:
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e ~0.2 ppm (s, 6H): This singlet corresponds to the six protons of the two methyl groups
directly attached to the silicon atom (Si-(CHs)2). The upfield chemical shift is characteristic of
protons on methyl groups bonded to silicon.

o ~2.0 ppm (s, 6H): This singlet is assigned to the six protons of the two acetoxy groups (-O-
C(=0)-CHs).

3C NMR Spectroscopy

The proton-decoupled 13C NMR spectrum of dimethylacetoxysilane shows three distinct
signals:

e ~-2.0 ppm: Corresponding to the carbon atoms of the two methyl groups bonded to the
silicon atom (Si-CHs).

o ~22.0 ppm: Attributed to the methyl carbons of the acetoxy groups (-O-C(=0)-CHs).

e ~ 170.0 ppm: This downfield signal is characteristic of the carbonyl carbons in the acetoxy
groups (-O-C(=0)-CHs).

Infrared (IR) Spectroscopy

The IR spectrum of dimethylacetoxysilane displays several characteristic absorption bands
that are indicative of its functional groups:

e ~2960 cm~1: C-H stretching vibrations of the methyl groups.

e ~1725 cm~1: A strong absorption band corresponding to the C=0 (carbonyl) stretching of the
acetoxy groups. This is a key diagnostic peak.

e ~1250 cm~1: Si-CHs symmetric deformation.
e ~1020 cm~1: Si-O-C stretching vibration.

e ~800 cm~1: Si-C stretching vibration.

Mass Spectrometry
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Electron ionization mass spectrometry (EI-MS) of dimethylacetoxysilane results in a
characteristic fragmentation pattern. The molecular ion peak (M*) at m/z = 176 may be
observed, but it is often weak. Prominent fragments typically arise from the loss of acetoxy and
methyl groups. Common fragments include:

m/z = 117: [M - OAc]*

e m/z=103: [M - OAc - CHz]*

e m/z = 73: [(CH3)3Si]* (rearrangement)
e m/z =59: [CHs3SIO]*

e m/z = 43: [CH3CO]* (base peak)

Synthesis of Dimethylacetoxysilane

Dimethylacetoxysilane is most commonly synthesized by the reaction of
dimethyldichlorosilane with an acetylating agent. Two primary methods are prevalent in
laboratory and industrial settings.

Reaction with Acetic Anhydride

This method involves the direct reaction of dimethyldichlorosilane with acetic anhydride. The
reaction produces dimethylacetoxysilane and acetyl chloride as a byproduct.

Reaction: (CH3)2SiClz + (CH3CO)20 - (CH3)2Si(OOCCHSs)2 + 2 CH3sCOCI
Experimental Protocol:

e To a stirred solution of dimethyldichlorosilane in a suitable inert solvent (e.g., hexane or
dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), slowly add one
equivalent of acetic anhydride at room temperature.

» The reaction is typically exothermic, and the temperature may need to be controlled with an
ice bath.
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 After the addition is complete, the reaction mixture is stirred at room temperature for several
hours to ensure complete conversion.

e The progress of the reaction can be monitored by GC or NMR.
e Upon completion, the byproduct, acetyl chloride, and the solvent are removed by distillation.

o The crude dimethylacetoxysilane is then purified by fractional distillation under reduced
pressure.

Reaction with Sodium Acetate

An alternative method involves the reaction of dimethyldichlorosilane with an alkali metal
acetate, such as sodium acetate. This method avoids the formation of the corrosive byproduct
acetyl chloride, instead producing a salt (sodium chloride) that can be easily removed by
filtration.

Reaction: (CH3)2SiClz + 2 NaOOCCHs - (CHs)2Si(OOCCHs)2 + 2 NaCl
Experimental Protocol:

e Suspend anhydrous sodium acetate in a suitable aprotic solvent (e.g., toluene or hexane) in
a reaction vessel equipped with a stirrer, condenser, and dropping funnel, under an inert
atmosphere.

e Slowly add dimethyldichlorosilane to the stirred suspension.

e The reaction mixture is then heated to reflux for several hours to drive the reaction to
completion.

 After cooling to room temperature, the precipitated sodium chloride is removed by filtration.
e The solvent is removed from the filtrate by distillation.

o The resulting crude dimethylacetoxysilane is purified by fractional distillation under
reduced pressure.

Chemical Reactivity and Mechanisms
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The reactivity of dimethylacetoxysilane is dominated by the susceptibility of the Si-O bond to
nucleophilic attack, leading to the cleavage of the acetoxy groups.

Hydrolysis

The most significant reaction of dimethylacetoxysilane is its hydrolysis, which occurs readily
in the presence of water or even atmospheric moisture. This reaction leads to the formation of
dimethylsilanediol and acetic acid.[4]

Overall Reaction: (CH3)2Si(OOCCHs)2 + 2 H20 — (CH3)2Si(OH)2 + 2 CHsCOOH

The dimethylsilanediol intermediate is generally unstable and readily undergoes self-
condensation to form linear or cyclic polydimethylsiloxanes (silicones), releasing water in the
process.

Condensation: n (CH3)2Si(OH)z2 — [-(CH3)2Si-O-]n + n H20
Mechanism of Hydrolysis:

The hydrolysis of acetoxysilanes is significantly faster than that of alkoxysilanes and can be
catalyzed by both acids and bases.[5] The mechanism involves the nucleophilic attack of water
on the electrophilic silicon atom. The acetoxy group is a good leaving group, which contributes
to the high reactivity.

Caption: Simplified mechanism of dimethylacetoxysilane hydrolysis.

Reactivity with Alcohols

In a reaction analogous to hydrolysis, dimethylacetoxysilane can react with alcohols
(alcoholysis) to form alkoxysilanes and acetic acid. This transesterification-like reaction is
useful for the synthesis of various dialkoxydimethylsilanes.

Reaction: (CH3)2Si(OOCCHs3)z + 2 R-OH = (CH3)2Si(OR)2 + 2 CH3COOH

The reaction is typically carried out in the presence of an acid or base catalyst.

Applications
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The unique reactivity of dimethylacetoxysilane makes it a valuable compound in several
fields:

e Silicone Chemistry: It is a key crosslinking agent in the formulation of room-temperature-
vulcanizing (RTV) silicone elastomers and sealants.[3] The hydrolysis of the acetoxy groups
upon exposure to atmospheric moisture initiates the curing process, leading to the formation
of a durable silicone network.

o Surface Modification: Dimethylacetoxysilane can be used to modify the surface of
materials containing hydroxyl groups, such as glass, silica, and other inorganic fillers.[2] The
reaction forms a covalent bond between the silicon atom and the surface, imparting
hydrophobicity and improving compatibility with organic polymers.

e Organic Synthesis: It serves as a precursor for the synthesis of other organosilicon
compounds. Its reactivity with nucleophiles allows for the introduction of the dimethylsilyl
moiety into various organic molecules.

o Protecting Group Chemistry: While less common than other silylating agents, acetoxysilanes
can be used as protecting groups for alcohols, although their high reactivity can sometimes
be a limitation.[6]

Safety and Handling

Dimethylacetoxysilane is a corrosive and moisture-sensitive compound that requires careful
handling.

e Hazards: It is corrosive to the skin and eyes and can cause severe burns.[7] Inhalation of its
vapors may cause respiratory irritation. The hydrolysis of the compound releases acetic acid,
which is also corrosive and has a strong odor.

o Handling: Work should be conducted in a well-ventilated fume hood. Personal protective
equipment, including safety goggles, chemical-resistant gloves (e.g., nitrile or neoprene),
and a lab coat, should be worn at all times.[7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
moisture and incompatible materials such as strong oxidizing agents and bases.[8]
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e First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of
water for at least 15 minutes and seek immediate medical attention.[7] If inhaled, move to
fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[7]

Conclusion

Dimethylacetoxysilane is a reactive and versatile organosilicon compound with a well-defined
chemical structure and a range of important applications, particularly in the field of silicone
chemistry and materials science. Its utility stems from the facile hydrolysis of its acetoxy
groups, which allows for its use as a crosslinking agent and a surface modifier. A thorough
understanding of its chemical properties, reactivity, and handling requirements, as detailed in
this guide, is essential for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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